Cas no 70521-71-0 (b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)-)

b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)- structure
70521-71-0 structure
Product name:b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)-
CAS No:70521-71-0
MF:C19H39NO4
MW:345.517266511917
CID:578957
PubChem ID:44148676

b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)-
    • 3-[2-hydroxyethyl(2-hydroxytetradecyl)amino]propanoic acid
    • 3-(2-hydroxyethyl-(2-hydroxytetradecyl)amino)propanoic acid
    • N-(2-Hydroxyethyl)-N-(2-hydroxytetradecyl)beta-alanine
    • 70521-71-0
    • EINECS 274-644-8
    • NS00061139
    • N-(2-Hydroxyethyl)-N-(2-hydroxytetradecyl)-beta-alanine
    • DTXSID70990722
    • Inchi: InChI=1S/C19H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-18(22)17-20(15-16-21)14-13-19(23)24/h18,21-22H,2-17H2,1H3,(H,23,24)
    • InChI Key: UNQIFGWGEAIJPF-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCC(CN(CCC(=O)O)CCO)O

Computed Properties

  • Exact Mass: 345.28790873g/mol
  • Monoisotopic Mass: 345.28790873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81Ų
  • XLogP3: 2.3

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